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Introduction
Erbium-168 (¹⁶⁸Er) is a stable, naturally occurring isotope of the rare-earth element erbium,

with a natural abundance of approximately 26.98%. While its primary application is as a

precursor in the production of the radioisotope Erbium-169 for medical use, ¹⁶⁸Er also

possesses unique nuclear and quantum properties that make it a valuable material for

modifying the characteristics of other materials in specialized applications.[1] This document

provides detailed application notes and experimental protocols for the use of Erbium-168 in

materials science, focusing on its roles as a neutron absorber and as a dopant for quantum

computing applications.

Application: Neutron Absorption in Nuclear
Applications
Natural erbium is utilized as a burnable poison in nuclear reactors to control the rate of fission.

[2][3] A burnable poison is a material with a high neutron absorption cross-section that is

incorporated into the nuclear fuel or control rods. It is designed to be "burned away" or depleted

at a rate that compensates for the decrease in reactivity of the fuel over time, thus ensuring a

more stable and longer-lasting reactor core.
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The neutron absorption properties of natural erbium are a composite of its various isotopes.

Erbium-168 contributes to this effect, and its specific neutron capture cross-section is a key

parameter in designing nuclear materials.

Data Presentation: Neutron Capture Cross-Sections of
Erbium Isotopes
The following table summarizes the thermal neutron capture cross-sections for several erbium

isotopes, highlighting the contribution of Erbium-168.

Isotope Natural Abundance (%)
Thermal Neutron Capture
Cross-Section (barns)

¹⁶⁶Er 33.503 ~21

¹⁶⁷Er 22.869 699 ± 20

¹⁶⁸Er 26.978 2.74 ± 0.08[4]

¹⁷⁰Er 14.910 ~8.5

Note: The cross-section for ¹⁶⁶Er and ¹⁷⁰Er are approximate values from evaluated nuclear data

libraries. The value for ¹⁶⁷Er is a measured value.[5]

Application: Dopant for Quantum Computing
Materials
A significant challenge in the development of quantum computers is mitigating the decoherence

of quantum bits (qubits), which is the loss of their quantum state due to interactions with the

environment. One major source of decoherence for spin-based qubits is the interaction with

surrounding nuclear spins.

Isotopes with a nuclear spin of zero are ideal as host materials for qubits because they create a

"magnetically quiet" environment, reducing decoherence and extending the coherence time of

the qubit.[6][7][8] Erbium-168 has a nuclear spin of zero, making it a promising candidate for

doping into materials used for quantum computing. By selectively doping with ¹⁶⁸Er, the
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magnetic noise from the dopant itself is eliminated, which can improve the performance of the

quantum device.

Logical Relationship for Using ¹⁶⁸Er in Quantum
Materials
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Quantum Computing Goal:
Long Qubit Coherence Times

Major Challenge:
Decoherence from Environmental Noise

Primary Noise Source:
Interaction with Nuclear Spins

Solution:
Create a 'Magnetically Quiet' Environment

Implementation:
Use Zero-Nuclear-Spin Isotopes

Erbium-168 Property:
Nuclear Spin = 0

is an example of

Application:
Doping Host Materials with ¹⁶⁸Er

Outcome:
Reduced Decoherence, Improved Qubit Performance
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Preparation Implantation

Post-Processing & Analysis

Substrate Cleaning Mount Substrate Evacuate Chamber Implant ¹⁶⁸Er Ions Thermal Annealing

RBS Analysis

PL Spectroscopy

Prepare Precursor Solutions
(TTIP in Ethanol, ¹⁶⁸Er salt in Ethanol)

Mix Solutions & Hydrolyze
(Add water dropwise)

Gelation
(Aging for 24-48h)

Drying
(Oven at 80-100°C)

Calcination
(Furnace at 500-800°C)

Characterization
(XRD, TEM, EDX)
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Preparation Growth Analysis

Load Substrate into UHV In-situ Surface Preparation Heat Sources & Substrate
Open Shutters for

Si and ¹⁶⁸Er Monitor with RHEED Cool Down Characterize Film
(SIMS, XRD, PL)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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